N-(1-(thiazol-2-yl)pyrrolidin-3-yl)furan-3-carboxamide

• IUPAC Name: N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]furan-3-carboxamide
• InChI: InChI=1S/C12H13N3O2S/c16-11(9-2-5-17-8-9)14-10-1-4-15(7-10)12-13-3-6-18-12/h2-3,5-6,8,10H,1,4,7H2,(H,14,16)
• InChI Key: OGWQDHAXFTYTGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)C2=COC=C2)C3=NC=CS3
• Molecular Formula: C12H13N3O2S
• Molecular Weight: 263.32 g/mol

Description

“N-(1-(thiazol-2-yl)pyrrolidin-3-yl)furan-3-carboxamide” is a compound that contains a thiazole ring, which is a five-membered heterocycle consisting of sulfur and nitrogen. The thiazole moiety has been an important heterocycle in the world of chemistry due to its aromatic ring properties.

Synthesis Analysis

The synthesis of compounds containing a thiazole ring can involve various reactions such as donor–acceptor, nucleophilic, and oxidation reactions. For instance, a mixture of 1-(5-(1,2,3,4-tetrahydronaphthalen-6-yl)thiazol-2-yl)hydrazine and different aromatic aldehydes in absolute ethanol can be heated during the initial stage of reaction.

Molecular Structure Analysis

The thiazole ring consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties. This aromaticity allows the ring to have many reactive positions.

Chemical Reactions Analysis

Molecules containing a thiazole ring, when entering physiological systems, behave unpredictably and reset the system differently. These molecules may activate/stop the biochemical pathways and enzymes or stimulate/block the receptors in the biological systems.

Scientific Research Applications

Antioxidant Properties

• Thiazoles exhibit antioxidant activity, protecting cells from oxidative stress. .

Analgesic and Anti-Inflammatory Effects

• Some thiazole derivatives possess analgesic and anti-inflammatory properties. .

Antimicrobial and Antifungal Activity

• Thiazoles have been investigated as potential antimicrobial and antifungal agents. .
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Antiviral Potential

• Researchers have explored thiazole derivatives for their antiviral activity. .

Neuroprotective Effects

• Thiazoles have shown promise as neuroprotective agents. .

Antitumor and Cytotoxic Properties

• Thiazoles exhibit antitumor and cytotoxic activity. .
• .

Future Directions

Medicinal chemists have been focusing their efforts on thiazole-bearing compounds to develop novel therapeutic agents for a variety of pathological conditions. This suggests that “N-(1-(thiazol-2-yl)pyrrolidin-3-yl)furan-3-carboxamide” and similar compounds could have potential applications in drug development.

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

It can be inferred from related compounds that it may interact with its targets, leading to changes in the biological activities mentioned above .

Biochemical Pathways

Similar compounds, such as indole derivatives, have been found to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Based on the wide range of biological activities associated with similar compounds, it can be inferred that this compound may have diverse molecular and cellular effects .

Action Environment

It is known that the biological activity of similar compounds can be influenced by various factors, including the spatial orientation of substituents, which can lead to a different biological profile of drug candidates due to the different binding mode to enantioselective proteins .